Cas no 1697310-54-5 (2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one
• CAS No: 1697310-54-5
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• CID: 5579794
• Update Time: 2025-05-28

2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(3,4-dimethoxy-1-pyrrolidinyl)-
• 2-Chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one
• 2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C8H14ClNO3/c1-12-6-4-10(8(11)3-9)5-7(6)13-2/h6-7H,3-5H2,1-2H3
• InChI Key： SSNCFBKFEIQLGU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(OC)C(OC)C1)CCl

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 307.3±42.0 °C(Predicted)
• pka: -3.53±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one

Research Brief on 2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one (CAS: 1697310-54-5): Recent Advances and Applications

2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one (CAS: 1697310-54-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-based structure with chloro and dimethoxy functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have explored its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one as a precursor in the synthesis of selective protein kinase inhibitors. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a versatile building block for the development of targeted therapies. The research team successfully utilized this compound to synthesize a series of derivatives with enhanced binding affinity for specific kinase targets, demonstrating its potential in precision medicine.

Another significant advancement was reported in a 2024 paper in ACS Chemical Biology, where the compound was employed in the design of covalent inhibitors for challenging drug targets. The study emphasized the strategic placement of the chloro and dimethoxy groups in the pyrrolidine ring, which facilitated optimal interactions with the target proteins. This work underscores the compound's utility in addressing previously undruggable targets, opening new avenues for therapeutic intervention.

Beyond its applications in drug discovery, 2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one has also been explored in chemical biology for probing enzyme mechanisms. A recent study in Nature Chemical Biology utilized this compound as a chemical probe to investigate the activity of certain enzymes involved in post-translational modifications. The findings provided valuable insights into enzyme-substrate interactions and could inform the development of novel enzyme inhibitors.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems. Future directions include exploring its potential in combination therapies and expanding its applications to other disease areas.

In conclusion, 2-chloro-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one (CAS: 1697310-54-5) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in targeting challenging biological pathways make it a compound of significant interest. Continued research and development efforts are expected to further unlock its therapeutic potential and expand its applications in the coming years.